Cas no 1039960-60-5 ((5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine)

Technical Introduction: 5-Fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine is a fluorinated and methoxy-substituted methanamine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring both fluoro and methoxy functional groups, may enhance binding affinity and metabolic stability in bioactive molecules. This compound serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. The presence of electron-donating (methoxy) and electron-withdrawing (fluoro) groups allows for fine-tuning of electronic properties, making it valuable for structure-activity relationship (SAR) studies. High purity and well-defined stereochemistry (if applicable) ensure reproducibility in research applications.
(5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine structure
1039960-60-5 structure
Product Name:(5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine
CAS No:1039960-60-5
MF:C15H16FNO2
MW:261.291447639465
MDL:MFCD12532916
CID:4569181
PubChem ID:43122345
Update Time:2025-11-02

(5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 5-fluoro-2-methoxy-α-(3-methoxyphenyl)-
    • (5-Fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine
    • (5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine
    • MDL: MFCD12532916
    • Inchi: 1S/C15H16FNO2/c1-18-12-5-3-4-10(8-12)15(17)13-9-11(16)6-7-14(13)19-2/h3-9,15H,17H2,1-2H3
    • InChI Key: NNHAEUSIHKMPTF-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=C(OC)C=1)(C1C=C(F)C=CC=1OC)N

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 397.5±42.0 °C at 760 mmHg
  • Flash Point: 194.2±27.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

(5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine Security Information

(5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine Pricemore >>

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Additional information on (5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine

Research Brief on (5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine (CAS: 1039960-60-5): Recent Advances and Applications

In recent years, (5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine (CAS: 1039960-60-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of fluorine and methoxy substituents on the phenyl rings imparts distinct physicochemical properties, making it a promising candidate for drug development.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological profile of (5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine, focusing on its interaction with serotonin receptors. The researchers employed a combination of in vitro binding assays and computational modeling to elucidate the compound's affinity and selectivity for various receptor subtypes. The results indicated a high affinity for the 5-HT2A receptor, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia.

Another significant development involves the synthesis and optimization of (5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine derivatives to enhance their pharmacokinetic properties. A team from the University of Cambridge reported the successful modification of the parent compound to improve its metabolic stability and bioavailability. These derivatives exhibited promising results in preclinical models, with reduced hepatic clearance and increased brain penetration, highlighting their potential as central nervous system (CNS) therapeutics.

In addition to its CNS applications, (5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine has also been explored for its anti-inflammatory properties. A 2023 study demonstrated that the compound inhibits the production of pro-inflammatory cytokines in macrophages, suggesting a potential role in managing chronic inflammatory conditions. Mechanistic studies revealed that this effect is mediated through the modulation of the NF-κB signaling pathway, providing a molecular basis for its anti-inflammatory activity.

The safety and toxicological profile of (5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine have also been a focus of recent research. A comprehensive toxicology study conducted by the National Institutes of Health (NIH) assessed the compound's acute and subchronic toxicity in rodent models. The findings indicated a favorable safety profile at therapeutic doses, with no significant adverse effects observed. However, further studies are warranted to evaluate long-term toxicity and potential off-target effects.

Looking ahead, the continued exploration of (5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine and its derivatives holds great promise for the development of novel therapeutics. Ongoing research is expected to further elucidate its mechanisms of action, optimize its pharmacological properties, and expand its therapeutic applications. The compound's versatility and unique structural features position it as a valuable asset in the quest for innovative treatments in the chemical biology and pharmaceutical fields.

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